3-((3-Fluorophenyl)sulfonamido)benzoic acid
Overview
Description
“3-((3-Fluorophenyl)sulfonamido)benzoic acid” is a chemical compound with the CAS Number: 885269-80-7 . It has a molecular weight of 295.29 and is typically in solid form . The IUPAC name for this compound is 3-{[(3-fluorophenyl)sulfonyl]amino}benzoic acid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H10FNO4S/c14-10-4-2-6-12(8-10)20(18,19)15-11-5-1-3-9(7-11)13(16)17/h1-8,15H,(H,16,17) . This code provides a specific textual representation of the molecule’s structure.Physical and Chemical Properties Analysis
“this compound” is a solid compound . Its molecular weight is 295.29 .Scientific Research Applications
Synthesis and Characterization
BIO-POTENT SULFONAMIDES
Sulfonamides, including those related to 3-((3-Fluorophenyl)sulfonamido)benzoic acid, have been synthesized with high yields using fly-ash:H3PO3 nano catalysts under ultrasound irradiation conditions. These compounds exhibit significant antimicrobial activities, highlighting their potential as antibacterial agents (Dineshkumar & Thirunarayanan, 2019).
Antibacterial Activity
Novel sulfonamide derivatives have shown moderate to good antibacterial activity against a range of Gram-negative and Gram-positive pathogenic bacteria, suggesting potential applications in treating bacterial infections (Saravanan et al., 2013).
Structural Analysis
The structure and physicochemical properties of related sulfonamide compounds have been thoroughly analyzed using techniques like FTIR, NMR, MS spectroscopy, and X-ray diffraction. These studies provide insights into the compounds' molecular structure and potential for further modification and application (Deng et al., 2021).
Potential Therapeutic Applications
Hypoglycemic Agents
Research into benzoic acid derivatives, including sulfonamide-related compounds, has led to the development of potent hypoglycemic agents, which could have implications for diabetes treatment. The structure-activity relationship studies of these compounds have provided valuable insights into their pharmacologic properties (Grell et al., 1998).
Antimicrobial and Antitubercular Agents
Benzene sulfonamide pyrazole oxadiazole derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities, offering new avenues for treating infections caused by various pathogens (Shingare et al., 2022).
Selective Inhibition of Carbonic Anhydrase
Certain sulfonamide derivatives have been identified as efficient inhibitors of carbonic anhydrase II, with potential applications in treating conditions such as glaucoma by reducing intraocular pressure (Serbian et al., 2019).
Advanced Synthesis Techniques
- Eco-Friendly Synthesis: An eco-friendly method for synthesizing sulfonamide and sulfonate carboxylic acid derivatives has been developed. This method employs green conditions, using water and sodium carbonate as HCl scavengers, resulting in high yields and purity, underscoring the importance of sustainable chemical synthesis approaches (Almarhoon et al., 2019).
Properties
IUPAC Name |
3-[(3-fluorophenyl)sulfonylamino]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO4S/c14-10-4-2-6-12(8-10)20(18,19)15-11-5-1-3-9(7-11)13(16)17/h1-8,15H,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVLPATGVMWNAHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=CC(=C2)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901240975 | |
Record name | 3-[[(3-Fluorophenyl)sulfonyl]amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901240975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885269-80-7 | |
Record name | 3-[[(3-Fluorophenyl)sulfonyl]amino]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885269-80-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[[(3-Fluorophenyl)sulfonyl]amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901240975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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